Cas no 1267182-55-7 (1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid)
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
- 1267182-55-7
- EN300-1277927
-
- Inchi: 1S/C11H12N4O2/c1-7(2)15-10(8-3-5-12-6-4-8)9(11(16)17)13-14-15/h3-7H,1-2H3,(H,16,17)
- InChI Key: FNCSSVGCPWYKDW-UHFFFAOYSA-N
- SMILES: OC(C1=C(C2C=CN=CC=2)N(C(C)C)N=N1)=O
Computed Properties
- Exact Mass: 232.09602564g/mol
- Monoisotopic Mass: 232.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 80.9Ų
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277927-1.0g |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1277927-50mg |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 50mg |
$587.0 | 2023-10-01 | ||
| Enamine | EN300-1277927-100mg |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 100mg |
$615.0 | 2023-10-01 | ||
| Enamine | EN300-1277927-250mg |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 250mg |
$642.0 | 2023-10-01 | ||
| Enamine | EN300-1277927-500mg |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 500mg |
$671.0 | 2023-10-01 | ||
| Enamine | EN300-1277927-1000mg |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 1000mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1277927-2500mg |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 2500mg |
$1370.0 | 2023-10-01 | ||
| Enamine | EN300-1277927-5000mg |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 5000mg |
$2028.0 | 2023-10-01 | ||
| Enamine | EN300-1277927-10000mg |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid |
1267182-55-7 | 10000mg |
$3007.0 | 2023-10-01 |
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
Comprehensive Overview of 1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267182-55-7)
1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267182-55-7) is a heterocyclic compound featuring a unique combination of a 1,2,3-triazole core, a pyridine ring, and a carboxylic acid functional group. This structure makes it a versatile intermediate in pharmaceutical and agrochemical research. The compound's molecular formula and structural properties have garnered significant interest due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
Recent studies highlight the growing demand for triazole-based compounds in medicinal chemistry, driven by their bioisosteric properties and ability to enhance drug bioavailability. The inclusion of a pyridinyl moiety in 1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid further expands its utility, as pyridine derivatives are known for their role in central nervous system (CNS) therapeutics and anti-inflammatory agents. Researchers are actively exploring its structure-activity relationships (SAR) to optimize its efficacy in small-molecule drug design.
From a synthetic perspective, this compound is typically prepared via click chemistry reactions, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method ensures high regioselectivity and yield, making it a preferred choice for industrial-scale production. Its solubility in polar solvents like DMSO and methanol facilitates its use in high-throughput screening (HTS) assays, a critical step in modern drug discovery pipelines.
The compound's CAS No. 1267182-55-7 is frequently searched in academic and industrial databases, reflecting its relevance in cheminformatics and patent literature. Users often inquire about its spectroscopic data (e.g., NMR, HPLC), stability under various conditions, and commercial availability. These queries align with broader trends in preclinical research, where lead compound optimization and intellectual property (IP) protection are paramount.
Environmental and green chemistry considerations are also pivotal. The compound's biodegradability and eco-toxicity profile are under scrutiny, as regulatory agencies emphasize sustainable chemical synthesis. Innovations like catalyst recycling and solvent-free reactions are being explored to minimize its environmental footprint.
In summary, 1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold in pharmaceutical innovation. Its multifunctional architecture and synthetic accessibility position it as a key player in addressing unmet medical needs, from neurodegenerative diseases to metabolic disorders. Future research will likely focus on its clinical translation and mechanistic elucidation, solidifying its place in the drug development landscape.
1267182-55-7 (1-(propan-2-yl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)